Cas no 358332-85-1 (1-(5-Methyl-3-isoxazolyl)-1h-pyrrole-2-carbaldehyde)

• Product Name: 1-(5-Methyl-3-isoxazolyl)-1h-pyrrole-2-carbaldehyde
• CAS No: 358332-85-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 3056022
• PubChem ID: 3832077
• Update Time: 2025-08-05

1-(5-Methyl-3-isoxazolyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-3-isoxazolyl)-1h-pyrrole-2-carbaldehyde
• AKOS001476292
• STK893484
• BBL020794
• 1-(5-Methylisoxazol-3-yl)pyrrole-2-carbaldehyde
• 1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-2-carbaldehyde
• 1-(5-methylisoxazol-3-yl)-1H-pyrrole-2-carbaldehyde
• CS-0320224
• 358332-85-1
• 1-(5-methyl-1,2-oxazol-3-yl)pyrrole-2-carbaldehyde
• VS-07118

• Inchi： 1S/C9H8N2O2/c1-7-5-9(10-13-7)11-4-2-3-8(11)6-12/h2-6H,1H3
• InChI Key： MNJRQMKXVNMMRE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48Ų